3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methoxyphenyl)-5-(2-methylfuran-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H12N2O3/c1-9-12(6-7-18-9)14-15-13(16-19-14)10-4-3-5-11(8-10)17-2/h3-8H,1-2H3
• InChI Key: OVXGXMHTKMUMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NC(=NO2)C3=CC(=CC=C3)OC
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed that this compound works by inhibiting certain enzymes or proteins in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been found to have a positive effect on the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole in lab experiments is its high potency and specificity. This compound can be used in small quantities to achieve significant results. However, one of the main limitations of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are numerous future directions for research on 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole. Some potential areas of research include:
1. Studying the potential applications of this compound in the development of new drugs for the treatment of various diseases.
2. Investigating the mechanism of action of this compound to better understand its physiological effects.
3. Exploring the potential uses of this compound in material science, such as in the development of new polymers or coatings.
4. Studying the potential agricultural applications of this compound, such as in the development of new pesticides or herbicides.
In conclusion, 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole is a heterocyclic compound that has shown promising results in scientific research. This compound has numerous potential applications and future directions for research. Further studies are needed to fully understand the mechanism of action and potential uses of this compound.

Synthesis Methods

The synthesis of 3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole can be achieved using different methods. One of the most common methods involves the reaction of 3-amino-4-methoxybenzoic acid with 2-methyl-3-furoic acid in the presence of thionyl chloride. The resulting intermediate is then treated with hydrazine hydrate to obtain the final product.

Scientific Research Applications

3-(3-methoxyphenyl)-5-(2-methyl-3-furyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields such as medicinal chemistry, material science, and agricultural science.